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Compound of Interest

Compound Name: Butyldichloroborane

Cat. No.: B081840

For Researchers, Scientists, and Drug Development Professionals

Butyldichloroborane (n-BuBClz) is a highly reactive organoboron compound utilized in
organic synthesis. Its utility is matched by its hazardous nature, demanding rigorous adherence
to safety protocols to mitigate risks of fire, chemical burns, and exposure. This technical guide
provides an in-depth overview of the essential safety precautions, handling procedures, and
emergency responses required when working with this pyrophoric and corrosive reagent.

Properties and Hazards

Butyldichloroborane is a flammable and corrosive liquid that can ignite spontaneously upon
contact with air and reacts violently with water. Understanding its fundamental properties is

critical for safe handling.

Table 1: Physical and Chemical Properties of Butyldichloroborane
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Property Value Source
CAS Number 14090-22-3 [1]
Molecular Formula C4sH9oBCl2 [1]
Molecular Weight 138.83 g/mol [11[2]
Boiling Point 68-70 °C [1112]
Density 0.714 g/mL at 25 °C [1][2]
Flash Point -4 °F (-20 °C) [1112]

Table 2: Hazard Identification

o Precautionary
Hazard GHS Classification Source
Statement Codes

Catches fire
Pyrophoric Liquid spontaneously if H250 [3]

exposed to air

Causes severe skin

Skin
) o burns and eye H314 [3]
Corrosion/Irritation
damage
Hazard Codes (pre- F (Flammable), C (12]
GHS) (Corrosive)

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to prevent contact with
Butyldichloroborane.

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Flame-resistant, chemical-
) resistant gloves (e.g., Provides a dual barrier against
Hand Protection ) i
Neoprene or Butyl rubber) chemical contact and fire.

worn over inner nitrile gloves.

] Chemical safety goggles and a  Protects against splashes and
Eye and Face Protection

face shield. fumes.
] Flame-retardant lab coat (e.g., Protects the body from fire and
Body Protection )
Nomex). chemical splashes.

A properly fitted respirator with
) ) appropriate cartridges may be Protects against inhalation of
Respiratory Protection i ) o
necessary for certain corrosive and irritating vapors.

operations or in case of a spill.

Safe Handling and Experimental Workflow

All manipulations of Butyldichloroborane must be conducted in a well-maintained fume hood
with the sash at the lowest practical height. The work area should be free of flammable
materials and ignition sources.
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Preparation

Ensure inert atmosphere in fume hood

:

Don appropriate PPE

:

Prepare quenching station

:

Prepare and dry all glassware and reagents

Handling
y

Transfer Butyldichloroborane via syringe or cannula

:

Perform reaction under inert atmosphere

Cleanup and Disposal

Quench excess reagent

:

Decontaminate glassware

:

Dispose of waste

Click to download full resolution via product page

Safe handling workflow for Butyldichloroborane.
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Storage and Incompatibility

Proper storage of Butyldichloroborane is crucial to prevent accidents. It should be stored in a
cool, dry, well-ventilated area, away from incompatible materials.

Table 4. Storage and Incompatibility

Category Recommendations

N Store under an inert atmosphere (e.g., nitrogen
Storage Conditions ) ) )
or argon) in a tightly sealed container.

) ) Water, alcohols, oxidizing agents, and protic
Incompatible Materials
solvents.

- Contact with air can lead to the formation of
Decomposition Products ) ) _
boric acid and hydrogen chloride.

Emergency Procedures

In the event of an emergency, a swift and informed response is critical.

Spills
o Small Spills: Cover the spill with a dry, inert absorbent material such as sand or vermiculite.
Do not use water or combustible materials.

o Large Spills: Evacuate the area immediately and contact emergency services.
Fire

o Extinguishing Media: Use a Class D fire extinguisher (e.g., sodium chloride-based).[4] DO
NOT USE WATER, a carbon dioxide, or a halogenated extinguisher.

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

First Aid
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Table 5: First Aid Measures

Exposure Route First Aid Protocol

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact ] ) ] )
Remove contaminated clothing. Seek immediate

medical attention.

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper
Eye Contact . . . .

and lower eyelids. Seek immediate medical

attention.

Move the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

i Do not induce vomiting. Rinse mouth with water.
Ingestion _ _ _ _
Seek immediate medical attention.

Quenching and Disposal

Excess Butyldichloroborane and contaminated materials must be quenched and disposed of
as hazardous waste. The following is a general procedure for quenching pyrophoric reagents
and should be adapted with caution for Butyldichloroborane.

Experimental Protocol: Quenching of Butyldichloroborane

e Preparation: In a fume hood, prepare a three-necked flask equipped with a mechanical
stirrer, a dropping funnel, and a nitrogen inlet. The flask should be placed in an ice-water
bath.

« Inert Solvent: Add a dry, high-boiling point, inert solvent (e.g., hexane or toluene) to the flask.
o Slow Addition: Slowly add the Butyldichloroborane to the stirring solvent.

e Quenching Agent: Slowly add a less reactive alcohol, such as isopropanol, via the dropping
funnel. Maintain the temperature below 25 °C.
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» Hydrolysis: Once the initial vigorous reaction has subsided, slowly add a mixture of

isopropanol and water.

» Neutralization: After the reaction is complete, neutralize the solution with a weak acid (e.g.,

citric acid).

o Disposal: The neutralized aqueous solution should be disposed of as hazardous waste in

accordance with local regulations.

Control Measures

Inert Atmosphere Handling
Primary Hazards

| .
Pyrophoric > Proper Storage w:rgency Response
N ‘ Spill Control
Corrosive »| Appropriate PPE
Ef Suppression (Class D)
L First Aid

Click to download full resolution via product page

Relationship between hazards and control measures.

Transportation

Butyldichloroborane is regulated for transport.

Table 6: Transportation Information
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Regulation Information Source

UN Number 2924 [1112]

o Flammable liquid, corrosive,
Proper Shipping Name ) [5]
n.o.s. (Butyldichloroborane)

3 (Flammable liquid), 8
Hazard Class ] [5]
(Corrosive)

Packing Group I [11[2]

Toxicity and Exposure

While specific LD50 and LC50 data for Butyldichloroborane are not readily available in the
searched literature, its corrosive nature and reaction products (hydrogen chloride) indicate that
it is highly toxic upon contact, inhalation, or ingestion.[6] Exposure can cause severe irritation
and burns to the skin, eyes, and respiratory tract.[6] Chronic exposure may lead to more severe
health effects.[7] The absence of established occupational exposure limits from OSHA or
NIOSH necessitates handling it with the utmost caution to prevent any level of exposure.[8]

Disclaimer: This guide is intended for informational purposes and should not be considered a
substitute for comprehensive safety training and a thorough review of the Safety Data Sheet
(SDS) provided by the manufacturer. Always consult the SDS and follow all institutional and
regulatory safety guidelines when handling Butyldichloroborane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Butyldichloroborane: A Comprehensive Technical Guide
to Safe Handling and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081840#butyldichloroborane-handling-and-safety-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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